Cas no 2418730-63-7 (2-3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-ethynylphenylacetic acid)

• Product Name: 2-3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-ethynylphenylacetic acid
• CAS No: 2418730-63-7
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• CID: 5679085
• PubChem ID: 165768505
• Update Time: 2025-07-15

2-3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-ethynylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26626289
• 2418730-63-7
• 2-[3-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-5-ethynylphenyl]acetic acid
• 2-3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-ethynylphenylacetic acid

• Inchi： 1S/C17H21NO4/c1-5-12-6-13(9-15(19)20)8-14(7-12)10-18-11-16(21)22-17(2,3)4/h1,6-8,18H,9-11H2,2-4H3,(H,19,20)
• InChI Key： LNTJGUYOOWOLBX-UHFFFAOYSA-N
• SMILES： O(C(CNCC1C=C(C#C)C=C(CC(=O)O)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 303.14705815g/mol
• Monoisotopic Mass: 303.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-ethynylphenylacetic acid

Research Briefing on 2-3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-ethynylphenylacetic acid (CAS: 2418730-63-7)

In recent years, the compound 2-3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-ethynylphenylacetic acid (CAS: 2418730-63-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a tert-butoxy carbonyl-protected amino group and an ethynylphenylacetic acid moiety, has been explored for its potential applications in drug discovery and development. The following briefing provides an overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and therapeutic potential.

The synthesis of 2-3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-ethynylphenylacetic acid has been optimized in recent studies to improve yield and purity. Researchers have employed a multi-step synthetic route involving the protection of the amino group with a tert-butoxy carbonyl (Boc) group, followed by the introduction of the ethynylphenylacetic acid moiety. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been utilized to characterize the compound and ensure its structural integrity. These synthetic advancements have facilitated further exploration of its biological properties.

Recent pharmacological studies have revealed that 2-3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-ethynylphenylacetic acid exhibits promising activity as a modulator of specific biological targets. In vitro assays have demonstrated its ability to interact with key enzymes and receptors involved in inflammatory and metabolic pathways. For instance, the compound has shown inhibitory effects on certain cyclooxygenase (COX) enzymes, suggesting potential applications in the development of anti-inflammatory agents. Additionally, its ethynyl group has been exploited in click chemistry applications, enabling the conjugation of the molecule to other bioactive compounds for targeted drug delivery.

In the context of drug development, 2-3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-ethynylphenylacetic acid has been investigated as a building block for the design of novel therapeutics. Its modular structure allows for the incorporation of various pharmacophores, enhancing its versatility in medicinal chemistry. Recent studies have explored its use in the synthesis of hybrid molecules with dual or multi-targeting capabilities, which could address complex diseases such as cancer and neurodegenerative disorders. Preliminary in vivo studies have shown favorable pharmacokinetic profiles, including good bioavailability and metabolic stability, further supporting its potential as a drug candidate.

Despite these promising findings, challenges remain in the development of 2-3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-ethynylphenylacetic acid-based therapeutics. Issues such as off-target effects, toxicity, and scalability of synthesis need to be addressed in future research. Ongoing studies are focused on optimizing the compound's structure-activity relationships (SAR) to enhance its selectivity and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-ethynylphenylacetic acid (CAS: 2418730-63-7) represents a promising scaffold in chemical biology and drug discovery. Its unique structural features and demonstrated biological activity make it a valuable tool for the development of novel therapeutics. Continued research and innovation in this area hold the potential to unlock new treatment options for a range of diseases, underscoring the importance of this compound in the field of medicinal chemistry.